2-Cyclopropyl-6-[(4-phenylpiperidino)methyl]-4-pyrimidinol

• IUPAC Name: 2-cyclopropyl-4-[(4-phenylpiperidin-1-yl)methyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C19H23N3O/c23-18-12-17(20-19(21-18)16-6-7-16)13-22-10-8-15(9-11-22)14-4-2-1-3-5-14/h1-5,12,15-16H,6-11,13H2,(H,20,21,23)
• InChI Key: PDRIUAAFCAEXLS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=CC(=O)N2)CN3CCC(CC3)C4=CC=CC=C4
• Molecular Formula: C19H23N3O
• Molecular Weight: 309.4 g/mol

Description

2-Cyclopropyl-6-[(4-phenylpiperidino)methyl]-4-pyrimidinol, or 2C6PP, is a synthetic molecule which has been studied extensively in the past few decades due to its potential applications in the fields of medicine, biochemistry, and physiology. This molecule is a derivative of pyrimidine, a heterocyclic aromatic compound which is found in many organic molecules. It has been found to have various biochemical and physiological effects, as well as being used in a variety of laboratory experiments.

Scientific Research Applications

Microbial Transformations in Agriculture

• Microbial Degradation: The compound shows potential for microbial degradation. Microorganisms can metabolize similar compounds, like cyprodinil, producing various metabolites. This suggests possible applications in studying microbial transformations of similar compounds in agriculture (Schocken et al., 1997).

Crystallographic Studies

• Structural Analysis: Crystallographic studies of compounds structurally similar to 2-Cyclopropyl-6-[(4-phenylpiperidino)methyl]-4-pyrimidinol, such as cyprodinil, provide insights into the spatial arrangement and potential interactions, crucial for understanding their behavior in various applications (Jeon et al., 2015).

Chemical Synthesis and Transformations

• Synthesis of Functional Derivatives: Research demonstrates the synthesis of novel derivatives based on compounds structurally related to 2-Cyclopropyl-6-[(4-phenylpiperidino)methyl]-4-pyrimidinol, showing its potential as a precursor for a variety of chemical transformations (Novakov et al., 2017).

Supramolecular Chemistry

• Dimerization in Supramolecular Structures: The compound is potentially useful in supramolecular chemistry for dimerization studies, as similar pyrimidinol derivatives exhibit strong dimerization properties (Beijer et al., 1998).

Biological Research

• Topoisomerase II Inhibition: Analogs of this compound show activity as inhibitors of mammalian topoisomerase II, suggesting potential research applications in understanding cellular processes and drug development (Wentland et al., 1993).
• Neuroscience Research: Derivatives have been used in neuroscience, particularly in studying acetylcholine transport in the brain, which can have implications for understanding neurological diseases and disorders (Marien et al., 1987).

Environmental Studies

• Soil and Plant Interaction Studies: Compounds like cyprodinil, which share structural similarities, have been studied for their interaction with soil and plants. This research is crucial for understanding the environmental fate of such compounds and their impact on agriculture (Dec et al., 1997).